![molecular formula C13H14N2O2S B5205111 N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea](/img/structure/B5205111.png)
N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea, also known as FMT, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMT is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising compound for use in a wide range of research studies.
Mechanism of Action
The precise mechanism of action of N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea is not yet fully understood, but it is believed to involve the inhibition of various cellular pathways and signaling cascades. This compound has been shown to inhibit the activity of certain enzymes and proteins, leading to downstream effects that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, promote neuronal survival, and reduce inflammation in various tissues and organs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea in lab experiments is its well-documented biochemical and physiological effects. This compound has been extensively studied and its effects have been well-characterized, making it a reliable compound for use in research studies. However, one limitation of this compound is its potential toxicity, particularly at higher doses. Careful dosing and monitoring is necessary to ensure that this compound is used safely in lab experiments.
Future Directions
There are many potential future directions for research involving N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea. One potential area of study is the development of this compound analogues with improved efficacy and safety profiles. Additionally, this compound could be studied in combination with other compounds to determine potential synergistic effects. Finally, further research could be conducted to better understand the precise mechanism of action of this compound and its downstream effects on various cellular pathways and signaling cascades.
Synthesis Methods
N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea can be synthesized using a variety of methods, including the reaction of 2-furylmethylamine with 4-methoxyphenyl isothiocyanate. This reaction results in the formation of this compound, which can then be purified and used for further research studies.
Scientific Research Applications
N-(2-furylmethyl)-N'-(4-methoxyphenyl)thiourea has been studied extensively for its potential applications in scientific research, particularly in the fields of cancer research and neuroscience. This compound has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage and promoting neuronal survival.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-(4-methoxyphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-16-11-6-4-10(5-7-11)15-13(18)14-9-12-3-2-8-17-12/h2-8H,9H2,1H3,(H2,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOSRYBIGGFMRDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.